Cas no 65538-06-9 (1-chloro-4-(heptafluoropropanesulfonyl)benzene)

• Product Name: 1-chloro-4-(heptafluoropropanesulfonyl)benzene
• CAS No: 65538-06-9
• MF: C₉H₄ClF₇O₂S
• MW: 344.633685112
• MDL: MFCD00523752
• CID: 962041
• PubChem ID: 2063486
• Update Time: 2025-04-19

1-chloro-4-(heptafluoropropanesulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(heptafluoropropylsulfonyl)chlorobenzene
• 1-chloro-4-(1,1,2,2,3,3,3-heptafluoropropylsulfonyl)benzene
• 4-(HEPTAFLUOROPROPYLTHIO)CHLOROBENZENE
• HMS1787I04
• Naphthalene,1,2,3,4-tetrahydrodimethyl-(9CI)
• p-Chlorphenyl-perfluor-propylsulfon
• 1-chloro-4-(heptafluoropropanesulfonyl)benzene
• 1-chloro-4-[(heptafluoropropane)sulfonyl]benzene
• 65538-06-9
• DTXSID40366278
• 1-Chloro-4-[(heptafluoropropyl)sulfonyl]benzene
• AKOS001033188
• 1-chloro-4-(perfluoropropylsulfonyl)benzene
• EN300-89180
• MFCD00523752
• 1-chloro-4-[(1,1,2,2,3,3,3-heptafluoropropane)sulfonyl]benzene

• MDL： MFCD00523752
• Inchi： 1S/C9H4ClF7O2S/c10-5-1-3-6(4-2-5)20(18,19)9(16,17)7(11,12)8(13,14)15/h1-4H
• InChI Key： ROBJMAPJQZNKML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C(C(F)(F)F)(F)F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 343.95100
• Monoisotopic Mass: 343.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 4.3

Experimental Properties

• PSA: 42.52000
• LogP: 4.98490

1-chloro-4-(heptafluoropropanesulfonyl)benzene Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38